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Compound of Interest

Compound Name: ytterbium;chloride
CAS No.: 13943-41-4
Cat. No.: B13731416
Get Quote
. J

CAS Number: 10361-91-8

This technical guide provides a comprehensive overview of anhydrous ytterbium(lll) chloride
(YbCIs), a versatile Lewis acid with significant applications in chemical synthesis and biological
studies. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its properties, synthesis, and key applications,
supported by experimental protocols and quantitative data.

Core Properties of Anhydrous Ytterbium(lll)
Chloride

Anhydrous ytterbium(lll) chloride is a white, powdered solid that is hygroscopic and soluble in
water.[1] Its key physical and chemical properties are summarized in the table below.
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Property Value

CAS Number 10361-91-8[2]
Molecular Formula YbCI3[3]

Molecular Weight 279.40 g/mol [3]
Appearance White powder[3]
Melting Point 854 °CJ[3]

Boiling Point 1,453 °C[3]

Density 4.06 g/cm?3[3]
Solubility in Water 17 g/100 mL (25 °C)[3]
Crystal Structure Monoclinic[3]

Synthesis of Anhydrous Ytterbium(lll) Chloride

Anhydrous ytterbium(lll) chloride can be effectively synthesized via the ammonium chloride
route, which involves a two-step process starting from ytterbium(lll) oxide.[4]

Experimental Protocol:

Step 1: Formation of the Ammonium Salt

e Thoroughly mix ytterbium(lll) oxide (Yb20s3) with a stoichiometric excess of ammonium
chloride (NHaCl).

e Heat the mixture in a suitable reaction vessel (e.g., a porcelain crucible) to initiate the
reaction. The reaction proceeds as follows: Yb203 + 10 NH4Cl - 2 (NHa4)2YbCls + 6 H20 + 6
NHs[4]

» Continue heating until the evolution of ammonia and water ceases, indicating the completion
of the formation of the ammonium pentachloroytterbate(lll) salt.

Step 2: Thermal Decomposition to Anhydrous Ytterbium(lll) Chloride
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Transfer the resulting (NH4)2YbCls salt to a vacuum-compatible apparatus.
Heat the salt under vacuum at a temperature of 350-400 °C.[4]

During heating, the ammonium salt decomposes to yield anhydrous ytterbium(lll) chloride,
with the evolution of hydrogen chloride and ammonia gas: (NH4)2YbCls — YbCls + 2 HCI + 2
NH3[4]

After the decomposition is complete, allow the anhydrous YbCls to cool to room temperature
under vacuum or in an inert atmosphere to prevent moisture absorption.
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Synthesis of Anhydrous Ytterbium(ll) Chloride

Step 1: Ammonium Salt Formation

Ytterbium(lll) Oxide (Yb203) Ammonium Chloride (NH4ClI)
Mix and Heat

Yb203 + 10NH4Cl - 2(NHa4)2YbCls + 6H20 + 6NHs

Ammonium Pentachloroytterbate(l1l)
((NH4)2YbCls)

Step 2: Thermal Decomposition

Heat under Vacuum
(350-400 °C)

(NHa4)2YbCls - YbCIs + 2HCI + 2NHs

Anhydrous Ytterbium(lll) Chloride Byproducts (HCI, NHs)

(YbCls)

Click to download full resolution via product page

A flowchart illustrating the synthesis of anhydrous Ytterbium(lll) Chloride.

Applications in Organic Synthesis

Due to its strong Lewis acidity, anhydrous ytterbium(lll) chloride is an effective catalyst for a
variety of organic transformations.[5]
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Allylation of Aldehydes

Anhydrous YbCls catalyzes the allylation of both aromatic and aliphatic aldehydes with
allyltrimethylsilane, affording the corresponding homoallylic alcohols in high yields.[4][6][7]

e To a stirred suspension of anhydrous YbCls (10 mol%) in nitromethane, add the desired
aldehyde (1.0 equivalent).

o Add allyltrimethylsilane (1.4 equivalents) to the mixture at room temperature.
« Stir the reaction mixture overnight (approximately 16 hours).

e Upon completion, quench the reaction with a saturated aqueous solution of sodium
bicarbonate.

o Extract the product with an organic solvent (e.g., diethyl ether), dry the organic layer over
anhydrous sodium sulfate, and concentrate under reduced pressure.

» Purify the crude product by flash column chromatography.

Aldehyde Product Yield (%)
Benzaldehyde 1-Phenyl-3-buten-1-ol 95
4-Chlorobenzaldehyde 1I-(4-ChIorophenyl)-3-buten-1- 92
)
4-Nitrobenzaldehyde 1-(4-Nitrophenyl)-3-buten-1-ol 85
2-Naphthaldehyde 1-(2-Naphthyl)-3-buten-1-ol 90
Cinnamaldehyde 1-Phenyl-1,5-hexadien-3-ol 88
Cyclohexanecarboxaldehyde 1-Cyclohexyl-3-buten-1-ol 85
Heptanal 4-Decen-1-ol 80

Yields are based on isolated products.
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Workflow for YbCls-Catalyzed Allylation of Aldehydes

Anhydrous YbClIs (10 mol%)
Aldehyde (1.0 equiv.)
Allyltrimethylsilane (1.4 equiv.)
in Nitromethane

'

Stir at Room Temperature
(approx. 16 h)

'

Quench with NaHCOs (aq)
Extract with Et20
Dry and Concentrate

'

Flash Column Chromatography

Homoallylic Alcohol

Click to download full resolution via product page
A workflow for the Ytterbium(lll) Chloride-catalyzed allylation of aldehydes.

Pictet-Spengler Reaction

Ytterbium-based Lewis acids, such as ytterbium(lll) trifluoromethanesulfonate (Yb(OTf)s), have
been shown to catalyze the Pictet-Spengler reaction, a crucial transformation for the synthesis
of tetrahydro-[3-carbolines and other alkaloid structures.[8][9][10] While specific data for
anhydrous YDbCls is less reported, its similar Lewis acidic nature suggests potential catalytic
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activity in this reaction. The reaction generally involves the condensation of a -arylethylamine
with an aldehyde or ketone, followed by ring closure.[10]

Application as an NMR Shift Reagent

The paramagnetic nature of the Yb3* ion makes anhydrous ytterbium(lil) chloride a useful NMR
shift reagent.[3] It can induce significant shifts in the NMR spectra of molecules containing
Lewis basic sites, aiding in the resolution of overlapping signals and providing structural
information.[11]

General Experimental Protocol:

o Prepare a stock solution of anhydrous YbCls in a suitable deuterated solvent (e.g., CDCls,
ensuring the solvent is dry).

e Acquire a standard *H NMR spectrum of the substrate of interest.

e Add small, incremental amounts of the YbCIs stock solution to the NMR tube containing the
substrate.

e Acquire an NMR spectrum after each addition.

e Monitor the chemical shift changes of the substrate's protons as a function of the YbCls
concentration.

The magnitude of the induced shift is dependent on the proximity of the proton to the Lewis
basic site complexed with the Yb3* ion.

Biological Applications

Anhydrous ytterbium(lll) chloride has found utility in biological research, primarily due to the
unique properties of the ytterbium ion.

Tracking Digestion in Animal Studies

YbCls is employed as an inert marker in animal nutrition studies to track the passage of solid
digesta through the gastrointestinal tract.[3]
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Anhydrous YbCls is incorporated into the solid feed of the animal.
Fecal samples are collected at various time points after ingestion.

The concentration of ytterbium in the fecal samples is determined using sensitive analytical
techniques such as inductively coupled plasma mass spectrometry (ICP-MS) or atomic
absorption spectrometry.[3][12]

By plotting the ytterbium concentration over time, researchers can model the kinetics of feed
passage and digestion.
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Workflow for Animal Digestion Tracking using YbCls

Administration

Animal Feed Anhydrous YbCls

N

Incorporate YbCls into Feed

l

Administer to Animal

Sample Collection and Analysis

Collect Fecal Samples
over Time

l

Determine Yb Concentration
(e.g., ICP-MS)

l

Plot Yb Concentration
vs. Time

Model Digestion Kinetics
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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